Acute MI Detection: PYP vs MDP
In a prospective, randomized, blinded study of 24 patients with diagnosed acute myocardial infarction, 99mTc-PYP (as Technescan PYP prepared with sodium pertechnetate Tc 99m) demonstrated a significantly higher positive scintigram rate of 96% (23/24) compared to 71% (17/24) for 99mTc-MDP (P < 0.05) [1]. Furthermore, relative uptake intensity was greater with 99mTc-PYP in 21 of 24 cases, equal in 2, and less in only 1 (P < 0.001) [1]. This establishes 99mTc-PYP as the agent of choice for infarct-avid 'hot-spot' myocardial imaging, a property not matched by the diphosphonate bone agents.
| Evidence Dimension | Diagnostic sensitivity for acute myocardial infarction detection (positive scintigram rate) |
|---|---|
| Target Compound Data | 96% (23/24 patients) with positive scintigrams |
| Comparator Or Baseline | 99mTc-MDP: 71% (17/24 patients) with positive scintigrams |
| Quantified Difference | Absolute difference: +25 percentage points; relative improvement: 35% higher detection rate; P < 0.05. Greater uptake intensity in 87.5% (21/24) of cases (P < 0.001). |
| Conditions | 24 patients with diagnosed acute MI; radiopharmaceuticals administered randomly; blinded interpretation; planar scintigraphy (Kelly et al., J Nucl Med, 1979) |
Why This Matters
Procurement of a 99mTc-MDP kit for a nuclear cardiology service that performs infarct-avid imaging would result in an estimated 25% absolute reduction in diagnostic sensitivity, missing approximately 1 in 4 infarcts that PYP would detect.
- [1] Kelly RJ, Chilton HM, Hackshaw BT, et al. Comparison of Tc-99m pyrophosphate and Tc-99m methylene diphosphonate in acute myocardial infarction: concise communication. J Nucl Med. 1979;20(5):402-406. PMID: 232147. View Source
